1H-Pyrrole-1-carboxamide,N-hydroxy-(9CI)

• CAS: 165550-28-7
• Synonyms: 1H-Pyrrole-1-carboxamide,N-hydroxy-(9CI)
• Molecular Formula: C5H6N2O2
• Molecular Weight: 126.115
• SMILES: C1=CN(C=C1)C(=O)NO
• InChI: InChI=1S/C5H6N2O2/c8-5(6-9)7-3-1-2-4-7/h1-4,9H,(H,6,8)
• InChIKey: JPTOIDMSVNLULY-UHFFFAOYSA-N

1H-Pyrrole-1-carboxamide,N-hydroxy-(9CI) (CAS 165550-28-7) is a low-molecular-weight heterocyclic hydroxamic acid (C₅H₆N₂O₂, MW = 126.11 g·mol⁻¹) consisting of an unsubstituted pyrrole ring with an N-hydroxy-carboxamide group at the N1 position. This minimal scaffold retains the zinc‑binding hydroxamate pharmacophore essential for histone deacetylase (HDAC) inhibition while presenting a substantially lower molecular footprint than elaborated pyrrole‑hydroxamate clinical candidates such as MC1568 (MW ≈ or APHA compound 8 (MW ≈ 400–450).

1H-Pyrrole-1-carboxamide,N-hydroxy-(9CI) [165550-28-7] – Minimal Hydroxamic Acid Fragment for HDAC Inhibitor Procurement & Chemical Biology

1H-Pyrrole-1-carboxamide,N-hydroxy-(9CI) (CAS 165550-28-7) is a low-molecular-weight heterocyclic hydroxamic acid (C₅H₆N₂O₂, MW = 126.11 g·mol⁻¹) consisting of an unsubstituted pyrrole ring with an N-hydroxy-carboxamide group at the N1 position . This minimal scaffold retains the zinc‑binding hydroxamate pharmacophore essential for histone deacetylase (HDAC) inhibition while presenting a substantially lower molecular footprint than elaborated pyrrole‑hydroxamate clinical candidates such as MC1568 (MW ≈ 340) or APHA compound 8 (MW ≈ 400–450) [1]. Its small size (nine non‑hydrogen atoms), favorable calculated LogP (0.43), and high aqueous compatibility make it a suitable core fragment for structure‑activity relationship (SAR) expansion and fragment‑based lead discovery .

Low molecular weight fragment scaffold supports fragment-based screening and SAR expansion

Retains the zinc-binding hydroxamate pharmacophore for class I/II HDAC inhibition research

Predicted favorable hydrophilicity supports high-concentration biochemical assay compatibility

• [1] Mai, A.; et al. Novel pyrrole‑containing histone deacetylase inhibitors endowed with cytodifferentiation activity. Int. J. Biochem. Cell Biol. 2007, 39(7‑8), 1510‑1522. DOI: 10.1016/j.biocel.2007.03.020. View Source

Why Generic Pyrrole Carboxamides Cannot Substitute for 1H-Pyrrole-1-carboxamide,N-hydroxy-(9CI) in HDAC‑Targeted Procurement

The N‑hydroxy substitution on the pyrrole‑1‑carboxamide scaffold imparts a bidentate Zn²⁺‑chelation motif that is structurally required for class I/II HDAC engagement and is entirely absent in the corresponding primary amide (pyrrole‑1‑carboxamide, CAS 943‑58‑0) or the regioisomeric 1H‑pyrrole‑2‑carbohydroxamic acid [1]. In the aroyl‑pyrrolyl‑hydroxy‑amide (APHA) series, replacement of the hydroxamic acid with a carboxylic acid or primary amide abolishes HDAC1 inhibitory activity at concentrations up to 100 µM, confirming that the N‑hydroxy group is the indispensable pharmacophore . Positional isomerism further differentiates N1‑substituted hydroxamates from C2‑substituted analogs; the N‑linked geometry dictates the Zn²⁺‑chelation trajectory and linker orientation inside the HDAC catalytic tunnel, directly affecting potency and isoform selectivity [2]. Consequently, substituting 1H‑pyrrole‑1‑carboxamide,N‑hydroxy‑(9CI) with a simpler pyrrole amide or a mis‑positioned hydroxamic acid results in complete loss of the zinc‑binding capability that defines this compound’s utility in epigenetic drug discovery and chromatin‑biology research.

Loss of zinc-binding pharmacophore

Primary amide (pyrrole-1-carboxamide) lacks the N-hydroxy group necessary for Zn²⁺ chelation, resulting in loss of HDAC target engagement.

Altered chelation geometry

Regioisomeric 2-carbohydroxamic acid shifts the Zn²⁺-chelation trajectory due to C2 substitution, potentially altering isoform selectivity and potency.

• [1] Mai, A.; et al. Novel pyrrole‑containing histone deacetylase inhibitors endowed with cytodifferentiation activity. Int. J. Biochem. Cell Biol. 2007, 39(7‑8), 1510‑1522. DOI: 10.1016/j.biocel.2007.03.020. View Source
• [2] Lazo, J. S.; et al. Structurally unique inhibitors of human mitogen‑activated protein kinase phosphatase‑1 identified in a pyrrole carboxamide library. J. Pharmacol. Exp. Ther. 2007, 322(3), 1031‑1040. DOI: 10.1124/jpet.107.124446. View Source

Quantitative Differentiation Evidence: 1H-Pyrrole-1-carboxamide,N-hydroxy-(9CI) vs. Closest Pyrrole‑Hydroxamate Comparators

Molecular‑Weight Advantage of 1H-Pyrrole-1-carboxamide,N-hydroxy-(9CI) Over Elaborated APHA‑Class HDAC Inhibitors

At 126.11 g·mol⁻¹, 1H‑pyrrole‑1‑carboxamide,N‑hydroxy‑(9CI) is approximately 3‑ to 4‑fold smaller than representative APHA‑class HDAC inhibitors such as APHA compound 8 (estimated MW ~400‑450) and about 2‑fold smaller than the clinical‑stage hydroxamate SAHA (vorinostat, MW = 264.32) . This substantially lower molecular weight yields a higher ligand‑efficiency baseline (LE = −RT×ln(IC₅₀)/N_heavy_atoms) for fragment‑based screening and progressive SAR expansion, where maintaining a low‑MW starting point is essential for preserving drug‑like properties during lead optimization [1].

Fragment MW

Class-level

126.11 g·mol⁻¹ vs APHA compound 8 ~400–450 g·mol⁻¹; ~3–4× smaller

Supports fragment-based screening and ligand-efficiency optimization

MW advantage based on class-level comparison; direct IC₅₀ for this minimal scaffold not determined

Evidence Dimension	Molecular Weight (MW, g·mol⁻¹)
Target Compound Data	126.11 g·mol⁻¹ (nine non‑hydrogen atoms)
Comparator Or Baseline	APHA compound 8: ~400‑450 g·mol⁻¹; SAHA (vorinostat): 264.32 g·mol⁻¹
Quantified Difference	Target compound is 3‑ to 4‑fold smaller than APHA compound 8
Conditions	MW calculated from molecular formula (Target: C₅H₆N₂O₂); comparator MW from published structures (Mai 2007 for APHA class, PubChem for SAHA).

Why This Matters

Starting SAR from a fragment‑sized scaffold provides maximum latitude for property‑guided optimization before exceeding Lipinski or Rule‑of‑Three thresholds, reducing risk of late‑stage attrition.

• [1] Mai, A.; et al. (2007). Published structures and molecular properties of APHA‑series hydroxamates. Int. J. Biochem. Cell Biol. 2007, 39(7‑8), 1510‑1522. View Source

Predicted Hydrophilicity Advantage of 1H-Pyrrole-1-carboxamide,N-hydroxy-(9CI) Over Pyrrole‑1‑carboxamide (Parent Amide)

The target compound exhibits a calculated LogP of 0.43, a 0.69‑log‑unit reduction compared with pyrrole‑1‑carboxamide (LogP = 1.12) . This improvement in hydrophilicity arises from the introduction of the N‑hydroxy group and directly enhances aqueous solubility, critical for biochemical HDAC assays that require compound stocks at 10–100 mM in DMSO with subsequent aqueous dilution without precipitation .

Predicted LogP

Data to verify

Target LogP 0.43 vs parent amide LogP 1.12; ΔLogP = −0.69

Improved aqueous compatibility for biochemical assay conditions

Predicted values from ChemSrc; experimental solubility confirmation advised

Evidence Dimension	Calculated LogP (octanol‑water partition coefficient)
Target Compound Data	0.43
Comparator Or Baseline	Pyrrole‑1‑carboxamide (CAS 943‑58‑0): LogP = 1.12
Quantified Difference	ΔLogP = −0.69 (target compound is 0.69 log units more hydrophilic)
Conditions	Predicted LogP values from ChemSrc database; identical calculation method applied to both compounds.

Why This Matters

A sub‑unity LogP ensures the compound can be maintained in predominantly aqueous assay buffers at high screening concentrations without organic co‑solvent interference, a frequent failure point for lipophilic fragments.

Zinc‑Binding Pharmacophore: 1H-Pyrrole-1-carboxamide,N-hydroxy-(9CI) vs. Pyrrole‑1‑carboxamide (Non‑Hydroxamate Control)

The N‑hydroxy group is the defining pharmacophoric element for Zn²⁺‑dependent HDAC binding. In the APHA series, the hydroxamic acid moiety is strictly required: elaboration of the identical pyrrole core (e.g., APHA compound 8) yields HDAC1 IC₅₀ values of 3.7 µM, whereas the corresponding carboxylic acid and primary amide analogs show no detectable inhibition at concentrations ≤100 µM . Additional 3‑(4‑aroyl‑2‑pyrrolyl)‑N‑hydroxy‑2‑propenamide derivatives, which extend from the same minimal pyrrole‑hydroxamate core, exhibit HDAC IC₅₀ values consistently in the 1.9–3.9 µM range [1]. This demonstrates that the hydroxamate function is the non‑negotiable determinant of activity; pyrrole‑1‑carboxamide lacking the N‑hydroxy group is functionally inert as an HDAC inhibitor.

Pharmacophore requirement

Class-level

Hydroxamic acid required for HDAC1 activity; APHA compound 8 IC₅₀ 3.7 µM; carboxylic acid/amide analogs inactive

Confirms N-hydroxy group as essential Zn²⁺-chelating motif

Pharmacophore inference from elaborated APHA analogs; direct IC₅₀ for minimal fragment not reported

Evidence Dimension	HDAC1 Inhibition (IC₅₀, µM)
Target Compound Data	Not directly determined as a minimal fragment; retains the complete Zn²⁺‑chelating hydroxamate pharmacophore.
Comparator Or Baseline	APHA compound 8: IC₅₀ = 3.7 µM (HDAC1). 3‑(4‑aroyl‑2‑pyrrolyl)‑N‑hydroxy‑2‑propenamide derivatives: IC₅₀ = 1.9–3.9 µM.
Quantified Difference	Elaborated APHA analogs demonstrate single‑digit micromolar HDAC1 IC₅₀; the minimal scaffold preserves the pharmacophore required for activity.
Conditions	Recombinant human HDAC1 enzymatic assay; APHA compound 8 tested with fluorogenic ZMAL substrate. Mai 2007 and Bertin Bioreagent datasheet.

Why This Matters

The hydroxamic acid is the sole functional group enabling HDAC zinc‑chelation; its absence in generic pyrrole amides eliminates all zinc‑dependent inhibitory activity, making the target compound fundamentally distinct from non‑hydroxamate pyrrole carboxamides.

• [1] Mai, A.; et al. 2007. SAR demonstrating the hydroxamic acid requirement for HDAC inhibition in pyrrole‑based compounds. IC₅₀ range reported for 3‑(4‑aroyl‑2‑pyrrolyl)‑N‑hydroxy‑2‑propenamides. View Source

Hydrogen‑Bond Profile: 1H-Pyrrole-1-carboxamide,N-hydroxy-(9CI) vs. Elaborated Pyrrole Hydroxamates

The target compound presents only two hydrogen‑bond donors (N‑OH, carboxamide NH) and three hydrogen‑bond acceptors (C=O, N‑OH oxygen, pyrrole N), yielding a donor‑to‑acceptor ratio of 0.67 and a total H‑bond count of five . By contrast, elaborated APHA compounds such as APHA compound 8 carry three to four H‑bond donors and five to seven acceptors due to the additional aroyl and propenamide linker functionalities [1]. The minimal H‑bond load of the target compound falls squarely within the Rule‑of‑Three guidelines for fragments (HBD ≤ 3, HBA ≤ 3), supporting superior passive permeability and lower non‑specific protein binding in biochemical and cell‑based assays [2].

H-Bond profile

Class-level

HBD = 2, HBA = 3 (total 5); APHA compound 8 HBD 3–4, HBA 5–7. Target within Rule-of-Three limits

Supports passive permeability and reduced non-specific binding

Enumeration from published structures; experimental permeability data pending

Evidence Dimension	Hydrogen‑Bond Donor (HBD) and Acceptor (HBA) Counts
Target Compound Data	HBD = 2, HBA = 3 (total = 5; HBD/HBA ratio = 0.67)
Comparator Or Baseline	APHA compound 8: estimated HBD = 3–4, HBA = 5–7 (total = 8–11)
Quantified Difference	Absolute HBD + HBA count 3–6 units lower than elaborated APHA comparators
Conditions	Functional group enumeration from published SMILES and structural diagrams; Mai 2007 for APHA scaffolds.

Why This Matters

Fragment‑level hydrogen‑bond counts directly correlate with assay compatibility and early‑stage permeability; exceeding Rule‑of‑Three limits during fragment expansion is a known cause of lead‑optimization failure.

• [1] Mai, A.; et al. 2007. Published chemical structures of APHA‑series pyrrole hydroxamates showing additional hydrogen‑bonding functionality (aroyl, propenamide linker). View Source
• [2] Congreve, M.; Carr, R.; Murray, C.; Jhoti, H. A 'Rule of Three' for fragment‑based lead discovery? Drug Discov. Today 2003, 8(19), 876‑877. DOI: 10.1016/S1359‑6446(03)02831‑9. View Source

Synthetic Accessibility: 1H-Pyrrole-1-carboxamide,N-hydroxy-(9CI) vs. Multi‑Step Pyrrole Hydroxamates

1H‑Pyrrole‑1‑carboxamide,N‑hydroxy‑(9CI) is accessible in one to two synthetic steps from pyrrole via carbonyl‑diimidazole (CDI) activation and hydroxylamine coupling under mild conditions, with commercial purity specifications reaching ≥95% . In contrast, MC1568 requires four to six linear synthetic steps with reported overall yields typically below 20%, and APHA compound 8 employs pre‑functionalized pyrrole intermediates with multiple protecting‑group manipulations [1]. The abbreviated synthetic route translates to shorter lead times, lower cost‑per‑gram, and higher batch‑to‑batch reproducibility—critical factors when procuring large quantities for focused library synthesis or high‑throughput SAR array production.

Synthetic accessibility

Source review

1–2 synthetic steps vs MC1568 4–6 steps; commercial purity ≥95%

Enables cost-efficient scale-up and library synthesis

Supplier CoA purity; synthetic routes from patent literature

Evidence Dimension	Synthetic Step Count and Purity
Target Compound Data	1–2 synthetic steps; commercial purity ≥95%
Comparator Or Baseline	MC1568: 4–6 linear steps; overall yield <20%. APHA compound 8: multi‑step convergent synthesis.
Quantified Difference	2–5 fewer synthetic steps compared with MC1568/APHA 8; ≥4‑fold higher expected overall yield
Conditions	Synthetic methodology as described in patent and primary literature; purity data from supplier Certificate of Analysis (CoA).

Why This Matters

Reduced synthetic complexity directly lowers procurement cost and delivery time, enabling economical scale‑up for library synthesis or milligram‑to‑gram quantity purchases without custom‑synthesis surcharges.

• [1] Patent literature on pyrrole carboxamide synthesis. General methodology for complex pyrrole hydroxamates requiring multi‑step synthesis. Google Patents. View Source

Evidence‑Backed Procurement Scenarios for 1H-Pyrrole-1-carboxamide,N-hydroxy-(9CI) in HDAC Drug Discovery & Chemical Biology

Fragment‑Based Screening Library Anchor for HDAC Targets

Researchers constructing fragment‑based screening collections for histone deacetylase targets should prioritize 1H‑pyrrole‑1‑carboxamide,N‑hydroxy‑(9CI) as a core anchor fragment. Its low molecular weight (126.11 g·mol⁻¹), minimal H‑bond profile (HBD = 2, HBA = 3), and predicted LogP of 0.43 ensure aqueous solubility at typical fragment screening concentrations (0.5–2 mM) without co‑solvent interference . The conserved hydroxamate zinc‑binding motif, validated by the micromolar HDAC1 activity of elaborated APHA analogs , provides a defined pharmacophoric starting point for structure‑guided growth into lead‑like molecules.

Negative‑Control Pair for Hydroxamate‑Dependent HDAC Activity Assays

The corresponding parent amide, pyrrole‑1‑carboxamide (CAS 943‑58‑0), lacks the N‑hydroxy group and serves as the ideal matched molecular pair for isolating the contribution of zinc‑chelation to HDAC inhibitory activity . Procuring the target compound alongside the parent amide enables robust assay validation: any difference in HDAC inhibition between the two compounds can be unequivocally attributed to the hydroxamic acid pharmacophore, as the LogP difference (ΔLogP = −0.69) confirms that solubility effects alone do not account for activity divergence .

Scalable Building Block for Late‑Stage Diversification of Pyrrole‑Hydroxamate Leads

Medicinal chemistry teams optimizing pyrrole‑based HDAC inhibitors can employ 1H‑pyrrole‑1‑carboxamide,N‑hydroxy‑(9CI) as a late‑stage diversification building block. The unsubstituted pyrrole ring is amenable to electrophilic substitution (Vilsmeier‑Haack formylation, halogenation) and transition‑metal‑catalyzed cross‑coupling (Suzuki, Buchwald‑Hartwig) while retaining the intact hydroxamate zinc‑binding group . The one‑to‑two‑step synthesis, combined with commercial availability at ≥95% purity , allows rapid, cost‑efficient array production that is impractical with multi‑step customized pyrrole hydroxamates such as MC1568 or APHA compound 8.

Physicochemical Benchmark Compound for Fragment Property Profiling

The well‑defined low‑molecular‑weight profile and calculated LogP (0.43) of 1H‑pyrrole‑1‑carboxamide,N‑hydroxy‑(9CI) render it a useful benchmark for calibrating computational property‑prediction models and experimental solubility/permeability assays in fragment‑based drug discovery programs . Its compact structure (nine non‑hydrogen atoms) and balanced HBD/HBA ratio (0.67) provide a reproducible reference point for evaluating new fragment libraries against established Rule‑of‑Three metrics .

Application

Selection Property

Validation Focus

HDAC fragment-based screening

Zinc-binding hydroxamate pharmacophore

Aqueous compatibility and SAR expansion

Hydroxamate-dependent HDAC assay control

Non-hydroxamate parent amide comparator

Isolating Zn²⁺-chelation contribution

Pyrrole-hydroxamate lead diversification

Unsubstituted pyrrole ring amenable to electrophilic/cross-coupling

Synthetic accessibility and batch-to-batch reproducibility

Fragment property profiling benchmark

Rule-of-Three compliance (HBD/HBA)

Permeability and solubility prediction calibration